Cas no 918163-19-6 (Ethanone, 1-[2-[(4-chlorophenyl)amino]phenyl]-)

• Product Name: Ethanone, 1-[2-[(4-chlorophenyl)amino]phenyl]-
• CAS No: 918163-19-6
• MF: C₁₄H₁₂ClNO
• MW: 245.704182624817
• CID: 778800
• PubChem ID: 71427660
• Update Time: 2025-04-19

Ethanone, 1-[2-[(4-chlorophenyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-[(4-chlorophenyl)amino]phenyl]-
• 1-[2-(4-chloroanilino)phenyl]ethanone
• 1-[2-(4-chlorophenylamino)phenyl]ethanone
• Ethanone,1-[2-[(4-chlorophenyl)amino]phenyl]
• DTXSID30846397
• 1-[2-(4-Chloroanilino)phenyl]ethan-1-one
• 918163-19-6

• Inchi： 1S/C14H12ClNO/c1-10(17)13-4-2-3-5-14(13)16-12-8-6-11(15)7-9-12/h2-9,16H,1H3
• InChI Key： TTWCWKDOCYTYGD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 245.06100
• Monoisotopic Mass: 245.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 4.35920